Cas no 730976-44-0 (3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one)

• Product Name: 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one
• CAS No: 730976-44-0
• MF: C₁₂H₈O₂S₂
• MW: 248.320720672607
• CID: 5053381
• PubChem ID: 2398030
• Update Time: 2025-10-25

3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(thiophen-2-yl)-2,5-dihydrofuran-2-one
• 3,4-dithiophen-2-yl-2H-furan-5-one
• HMS1756N16
• Z56945988
• 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one

• Inchi： 1S/C12H8O2S2/c13-12-11(10-4-2-6-16-10)8(7-14-12)9-3-1-5-15-9/h1-6H,7H2
• InChI Key： KFXQIVGZTSPGKX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1COC(C=1C1=CC=CS1)=O

Computed Properties

• Exact Mass: 247.99657184 g/mol
• Monoisotopic Mass: 247.99657184 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.3
• XLogP3: 2.5
• Topological Polar Surface Area: 82.8

3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one

3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one (CAS No. 730976-44-0)

The compound 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one, identified by the CAS registry number 730976-44-0, is a highly intriguing molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dihydrofuranone ring with two thiophene substituents at the 3 and 4 positions. The presence of these thiophene groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the realm of organic electronics. The dihydrofuranone core of this compound serves as a versatile platform for further functionalization, enabling researchers to explore its applications in light-emitting diodes (LEDs), photovoltaic devices, and sensors. The integration of thiophene moieties enhances the molecule's conjugation length, thereby improving its electronic conductivity and stability under operational conditions.

In terms of synthesis, 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One notable approach involves the reaction of an appropriate diketone with thiophene derivatives under specific conditions to form the dihydrofuranone ring. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The optical properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and fluorescence spectroscopy. These studies reveal that the molecule exhibits strong absorption in the visible region due to its extended conjugation system. Furthermore, its fluorescence quantum yield has been found to be relatively high, which suggests its potential use in fluorescent sensing applications.

One area where CAS No. 730976-44-0 has shown particular promise is in the development of organic photovoltaic (OPV) devices. The compound's ability to absorb sunlight efficiently and transport charges makes it a valuable component in OPV blends. Recent research has demonstrated that incorporating this compound into donor/acceptor heterojunctions can significantly enhance device performance by improving charge separation and reducing recombination losses.

Beyond photovoltaics, this compound has also been explored for its potential in organic light-emitting diodes (OLEDs). Its high fluorescence quantum yield and favorable electronic properties make it an attractive candidate for use as an emissive layer material. Researchers have investigated its performance in OLED devices under various operating conditions and have reported encouraging results regarding device efficiency and stability.

In addition to its electronic applications, 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuran-2-one has also been studied for its potential in chemical sensing. Its responsiveness to changes in environmental conditions such as temperature and pH has led to investigations into its use as a sensor material for detecting specific analytes. Initial studies suggest that this compound could serve as a sensitive probe for detecting trace amounts of certain chemicals.

The versatility of this compound is further underscored by its role as a building block for more complex molecular architectures. By modifying the thiophene substituents or introducing additional functional groups into the dihydrofuranone ring, researchers can tailor the molecule's properties for specific applications. This modular approach has opened up new avenues for exploring novel materials with tailored functionalities.

In conclusion, CAS No. 730976-44-0, or 3,4-Bis(thiophen-2-yl)-2,5-dihydrofuranone, represents a significant advancement in the field of organic chemistry. Its unique structure and favorable properties make it a valuable tool for researchers working on cutting-edge materials science applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping the future of organic electronics and related technologies.